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Abstract
This document provides a detailed overview of the early discovery and history of 5-nitroso-1H-
imidazole. Due to the limited availability of specific historical and experimental data in publicly

accessible literature, this guide focuses on the fundamental properties of the compound and

places its potential synthesis and reactivity in the context of well-established imidazole

chemistry. This guide summarizes its physicochemical properties and outlines hypothetical

early-stage experimental protocols based on related compounds.

Introduction
The imidazole ring is a fundamental scaffold in medicinal chemistry, present in numerous

natural products and synthetic drugs. The introduction of a nitroso group at the 5-position of the

imidazole ring yields 5-nitroso-1H-imidazole, a molecule with potential for diverse chemical

reactivity and biological activity. While detailed historical accounts of its specific discovery are

not readily available in scientific literature, its existence and basic properties are documented in

chemical databases. This guide aims to provide a comprehensive technical resource based on

available data and established principles of imidazole chemistry.
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The fundamental properties of 5-nitroso-1H-imidazole are crucial for understanding its

potential applications and for designing synthetic and analytical procedures. The following table

summarizes key quantitative data for the compound.

Property Value Source

Molecular Formula C₃H₃N₃O PubChem

Molecular Weight 97.08 g/mol PubChem

CAS Number 116333-47-2 PubChem

IUPAC Name 5-nitroso-1H-imidazole PubChem

SMILES C1=C(NC=N1)N=O PubChem

InChI Key
CHOXHAVAKAHYNS-

UHFFFAOYSA-N
PubChem

Table 1: Physicochemical Properties of 5-nitroso-1H-imidazole.[1]

Hypothetical Early Synthesis and Experimental
Protocols
While the specific historical synthesis of 5-nitroso-1H-imidazole is not documented in the

available literature, a plausible synthetic route can be inferred from the general chemistry of

imidazoles. The nitrosation of an activated imidazole precursor would be the most direct

approach.

General Synthetic Approach: Nitrosation of Imidazole
The introduction of a nitroso group onto an aromatic ring typically involves the use of a

nitrosating agent, such as nitrous acid (generated in situ from a nitrite salt and a strong acid),

under controlled temperature conditions.

Reaction: Imidazole + NaNO₂ + HCl → 5-nitroso-1H-imidazole + NaCl + H₂O

Detailed Hypothetical Protocol:
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Preparation of the Reaction Mixture: A solution of 1H-imidazole (1 equivalent) in a suitable

solvent (e.g., water or a water/alcohol mixture) is prepared in a reaction vessel equipped with

a stirrer and a cooling bath.

Acidification: The solution is cooled to 0-5 °C, and a strong acid, such as hydrochloric acid, is

added dropwise to create an acidic environment.

Nitrosation: A solution of sodium nitrite (NaNO₂) (1-1.2 equivalents) in water is prepared and

added dropwise to the cooled imidazole solution over a period of 30-60 minutes, ensuring

the temperature remains below 5 °C.

Reaction Monitoring: The reaction progress would be monitored by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the

consumption of the starting material and the formation of the product.

Work-up and Isolation: Upon completion, the reaction mixture is neutralized with a suitable

base (e.g., sodium bicarbonate). The product, 5-nitroso-1H-imidazole, could then be

extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined,

dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed

under reduced pressure.

Purification: The crude product would likely be purified by column chromatography on silica

gel or by recrystallization from a suitable solvent system.

Characterization
The structure of the synthesized 5-nitroso-1H-imidazole would be confirmed using a

combination of spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the presence and connectivity of the protons and carbons in the imidazole ring.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the

functional groups, particularly the N=O stretch of the nitroso group.
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Ultraviolet-Visible (UV-Vis) Spectroscopy: To determine the electronic absorption properties

of the molecule.

Logical Relationships and Experimental Workflows
The synthesis and characterization of 5-nitroso-1H-imidazole would follow a logical workflow

common in synthetic chemistry.

Start: Imidazole Nitrosation
(NaNO2, HCl, 0-5 °C)

Reaction Monitoring
(TLC/HPLC)

Work-up & Isolation
(Neutralization, Extraction)

Purification
(Chromatography/Recrystallization)

Characterization
(NMR, MS, IR, UV-Vis) Pure 5-nitroso-1H-imidazole

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis and characterization of 5-nitroso-1H-
imidazole.

Potential Early-Stage Biological Investigations
Given the well-documented biological activities of other nitro- and nitroso-substituted

imidazoles, it is plausible that early investigations into 5-nitroso-1H-imidazole would have

focused on its potential as an antimicrobial or radiosensitizing agent.

Antimicrobial Activity Screening
A logical first step in assessing the biological potential of a new imidazole derivative would be

to screen it for antimicrobial activity against a panel of bacteria and fungi.
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5-nitroso-1H-imidazole
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Caption: Logical workflow for preliminary antimicrobial screening.

Conclusion
While the specific historical details surrounding the initial discovery of 5-nitroso-1H-imidazole
are not prominent in the scientific literature, its fundamental properties are known. This guide

provides a comprehensive overview based on available data and logical inference from the

broader field of imidazole chemistry. The outlined hypothetical experimental protocols and

workflows serve as a foundational reference for researchers interested in the synthesis,

characterization, and potential biological evaluation of this and related compounds. Further

investigation into historical chemical archives and patent literature may yet uncover the original

reports of this molecule's discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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